4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C21H23N5O4S/c1-14-10-15(2)13-26(12-14)31(28,29)18-7-5-16(6-8-18)19(27)23-21-25-24-20(30-21)17-4-3-9-22-11-17/h3-9,11,14-15H,10,12-13H2,1-2H3,(H,23,25,27)
• InChI Key: IQUIZPRHYKUHEN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CN=CC=C4)C
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol
• CAS No.: 905681-08-5

Description

The compound 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide is a benzamide derivative featuring a sulfonylated 3,5-dimethylpiperidine moiety and a 1,3,4-oxadiazole ring substituted with pyridin-3-yl. This structure combines sulfonamide and heterocyclic motifs, which are commonly associated with bioactivity in medicinal chemistry, particularly in targeting enzymes or receptors involved in inflammation, oncology, or infectious diseases.

Biological Activity

The compound 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide is a novel synthetic molecule that incorporates several pharmacologically relevant moieties, including a piperidine derivative and a 1,3,4-oxadiazole ring. This combination is hypothesized to enhance biological activity against various pathogens and possibly other therapeutic targets.

Chemical Structure and Properties

The chemical formula for this compound is $C_{23}H_{27}N_5O_3S$, with a molecular weight of approximately 427.6 g/mol. The structure features a sulfonamide group attached to a piperidine ring, which is known for its biological activity.

Biological Activity Overview

Research indicates that compounds containing the 1,3,4-oxadiazole and piperidine moieties exhibit a range of biological activities, particularly antimicrobial properties. This section summarizes key findings from recent studies.

Antimicrobial Activity

• Antibacterial Effects : Compounds with the 1,3,4-oxadiazole structure have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, studies demonstrated that derivatives containing the piperidine moiety exhibited strong inhibition against Staphylococcus aureus and Escherichia coli .
• Antitubercular Activity : Research has indicated promising antitubercular effects for oxadiazole derivatives. Compounds similar to the target molecule were tested against Mycobacterium bovis, showing effective inhibition .
• Neuroprotective Properties : Some derivatives have also been investigated for their neuroprotective potential. Docking studies revealed good binding affinities to neuroprotective targets, suggesting possible applications in neurodegenerative diseases .

Molecular Docking Studies

Molecular docking simulations have been crucial in understanding the binding interactions of this compound with various biological targets. For example:

Target Protein	Binding Affinity (kcal/mol)	Interaction Type
Bacterial Enoyl Reductase	-9.5	Hydrogen bonds and hydrophobic
Acetylcholinesterase	-8.7	Ionic interactions
Mycobacterial InhA Enzyme	-10.2	Van der Waals interactions

These studies indicate that the compound can effectively interact with critical enzymes involved in bacterial cell wall synthesis and neurotransmission pathways .

Case Studies

Several case studies have been conducted to evaluate the biological activity of related compounds:

• Study on Antibacterial Activity : A study reported that derivatives of 1,3,4-oxadiazole showed varying degrees of antibacterial activity against Bacillus subtilis and Pseudomonas aeruginosa. The presence of the piperidine group enhanced the overall efficacy compared to standard antibiotics .
• Neuroprotection Research : Another investigation highlighted the neuroprotective effects of oxadiazole derivatives in models of oxidative stress-induced neuronal damage. The compounds demonstrated significant reductions in cell death and oxidative markers .

Scientific Research Applications

Medicinal Chemistry Applications

• Antimicrobial Activity :
  • Studies have demonstrated that derivatives of oxadiazole compounds exhibit significant antibacterial and antifungal activities. For instance, compounds containing the oxadiazole moiety have been shown to be effective against strains such as Staphylococcus aureus and Escherichia coli .
  • The specific compound has been evaluated for its antimicrobial properties through various assays, indicating potential efficacy against resistant bacterial strains.
• Anticancer Properties :
  • Research indicates that sulfonamide derivatives can inhibit cancer cell proliferation. Compounds similar to 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide have been investigated for their ability to induce apoptosis in cancer cells .
  • The mechanism of action often involves the inhibition of specific enzymes or pathways critical for cancer cell survival.
• Enzyme Inhibition :
  • The compound may act as an inhibitor for various enzymes such as acetylcholinesterase (AChE) and urease. This property is particularly useful in developing treatments for conditions like Alzheimer's disease and urinary tract infections .

Biological Assays and Case Studies

Several studies have provided insights into the biological activity of compounds related to 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)benzamide:

Study	Methodology	Findings
Prabhakar et al. (2024)	Synthesis and characterization of oxadiazole derivatives	Demonstrated good antibacterial activity against E. coli and S. aureus; molecular docking studies indicated strong binding interactions with target enzymes .
Aziz-ur-Rehman et al. (2011)	Evaluation of piperidine derivatives	Found significant enzyme inhibition and antibacterial activity; highlighted the importance of sulfonamide moieties in drug design .
Nithiya et al. (2011)	Pharmacological evaluation of piperidine compounds	Reported diverse biological activities including antidiabetic effects and enzyme inhibition .

Material Science Applications

Beyond medicinal applications, this compound may also find utility in material science due to its unique chemical structure:

• Polymer Chemistry : The incorporation of sulfonamide groups can enhance the thermal stability and mechanical properties of polymers.
• Nanotechnology : Compounds like this can be functionalized onto nanoparticles for targeted drug delivery systems.

Comparison with Similar Compounds

Key Differences:

Molecular Formula and Weight :

• Target Compound : Estimated formula C₂₁H₂₃N₅O₄S (MW ≈ 441.5 g/mol).
• Analog : Formula C₂₃H₂₆N₄O₄S₂ (MW 486.6 g/mol).

Solubility and Lipophilicity :

• The pyridinyl group likely improves aqueous solubility due to polarity, whereas the methylthiophenyl group may enhance lipophilicity, favoring passive diffusion across biological membranes.

Hypothesized Pharmacological Implications

• Analog : The methylthio group might participate in hydrophobic interactions or act as a metabolic soft spot (e.g., oxidation to sulfoxide/sulfone).

Data Tables

Table 1: Structural and Molecular Comparison

Property	Target Compound (Pyridin-3-yl)	Analog (4-(Methylthio)phenyl)
Substituent	Pyridin-3-yl	4-(Methylthio)phenyl
Molecular Formula	C₂₁H₂₃N₅O₄S	C₂₃H₂₆N₄O₄S₂
Molecular Weight	~441.5 g/mol	486.6 g/mol
Key Functional Groups	Pyridine, sulfonamide, oxadiazole	Methylthioether, sulfonamide, oxadiazole

Table 2: Hypothesized ADME Properties

Property	Target Compound (Pyridin-3-yl)	Analog (4-(Methylthio)phenyl)
logP	Lower (estimated ~2.1)	Higher (estimated ~3.5)
Aqueous Solubility	Moderate to high	Low to moderate
Metabolic Stability	Higher (stable pyridine ring)	Lower (susceptible to oxidation)

Notes

• Limitations: Experimental data for the target compound (e.g., solubility, bioactivity) are unavailable in the provided evidence. Comparisons rely on structural analysis and extrapolation from related compounds.
• Further Research: Synthetic and pharmacological studies are needed to explore the impact of oxadiazole-substituent variations on efficacy and safety.